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Cat. No.: S1505353
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Parameter Condition/Value Impact on Stability / Note

General
Storage

Sealed in dry, Room Temperature

[1] [2] [3]

Essential to maintain stability and prevent

sublimation [4] [2].

Thermal
Stability

Stable at room temperature [1] [2]

[3]

Degrades upon combustion, emitting toxic

fumes [1] [2] [3].

| Aqueous Solution Stability | Highly pH-dependent | - Optimal pH: ~3 [2] [3]

Half-life at pH 7.5: ~3 months (at 25°C) [2] [3]
Degradation Products: HCl, acetone [4]. | | Volatility & Loss | Readily sublimes [4] [2] [3] | -

Autoclaving Loss: ~30% at pH 5 [2] [3]
Plastic/Rubber: Rapid loss due to sorption; incompatible [2] [3]. |

Degradation Pathway and Key Influences

In aqueous solutions, the primary route of chlorobutanol degradation is base-catalyzed hydrolysis. The

process and its dependencies can be visualized as follows:
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Chlorobutanol degradation is catalyzed by high pH, producing HCl and acetone.

Experimental & Formulation Guidance

When working with chlorobutanol in the lab or in formulation development, please consider the following

critical points:

Stability-Indicating Methods: When analyzing chlorobutanol in solution, use techniques like HPLC

to monitor its concentration over time. Be aware that the degradation products include hydrochloric
acid (HCl) and acetone [4] [2] [3], so pH measurement and gas chromatography (for acetone) can

also serve as indirect stability indicators.
Formulation Strategy: To ensure stability and efficacy, you should buffering the formulation to an

acidic pH (around 3-5) is crucial [2] [3]. For sterile products, consider aseptic filtration instead of
autoclaving to avoid significant volatile loss [2] [3]. Always use glass containers and avoid rubber

stoppers or plastic components that can adsorb the compound [2] [3].
Handling and Safety: As a solid, chlorobutanol sublimes readily [4], so store it in a tightly sealed,

airtight container [2] [3]. Note that it is a skin and severe eye irritant [4] [2] [3], so use appropriate
personal protective equipment (PPE) during handling.

Key Considerations for Researchers
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The available data on chlorobutanol's stability is well-established, but much of the specific kinetic data

(such as the half-life at pH 7.5) comes from older literature [2] [3]. While these principles are reliable, you

should confirm them under your specific experimental conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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